Cas no 50825-78-0 (Glyceryl 1-citrate 3-stearate)

• Product Name: Glyceryl 1-citrate 3-stearate
• CAS No: 50825-78-0
• MF: C₂₇H₄₈O₁₀
• MW: 532.664030075073
• CID: 2668195
• PubChem ID: 10437086
• Update Time: 2025-04-21

Glyceryl 1-citrate 3-stearate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-[2-(2-hydroxy-3-octadecanoyloxypropoxy)-2-oxoethyl]butanedioic acid
• Citric acid 1-[2-hydroxy-3-(stearoyloxy)propyl] ester
• Glyceryl alpha-stearate alpha-citrate
• Glyceryl 1-citrate 3-stearate
• UNII-VM47M7BGV7
• VM47M7BGV7
• 50825-78-0
• DTXSID301009977
• Q27292634
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(2-hydroxy-3-((1-oxooctadecyl)oxy)propyl) ester
• SCHEMBL4652880

• Inchi： 1S/C27H48O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(31)36-20-22(28)21-37-25(32)19-27(35,26(33)34)18-23(29)30/h22,28,35H,2-21H2,1H3,(H,29,30)(H,33,34)
• InChI Key： NKEQOUMMGPBKMM-UHFFFAOYSA-N
• SMILES： O(CC(COC(CC(C(=O)O)(CC(=O)O)O)=O)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 532.32474772Da
• Monoisotopic Mass: 532.32474772Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 27
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 168Ų